Cas no 2229029-61-0 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine)

• Product Name: 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine
• CAS No: 2229029-61-0
• MF: C₈H₁₁F₄N₃
• MW: 225.186655282974
• CID: 6212842
• PubChem ID: 165856330
• Update Time: 2025-06-15

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine
• 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3,3-difluoropropan-1-amine
• 2229029-61-0
• EN300-1973948

• Inchi： 1S/C8H11F4N3/c1-15-4-5(6(14-15)7(9)10)8(11,12)2-3-13/h4,7H,2-3,13H2,1H3
• InChI Key： YQHXLOCRRRGCQW-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1=CN(C)N=C1C(F)F)F

Computed Properties

• Exact Mass: 225.08891001g/mol
• Monoisotopic Mass: 225.08891001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine

Research Brief on 3-3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine (CAS: 2229029-61-0)

The compound 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine (CAS: 2229029-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and pyrazole moieties, exhibits promising potential in various therapeutic applications, including but not limited to enzyme inhibition, antimicrobial activity, and targeted drug delivery. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current scientific and industrial relevance.

Recent studies have focused on the synthesis and optimization of 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine, with particular emphasis on its role as a key intermediate in the development of novel agrochemicals and pharmaceuticals. The compound's structural features, including the presence of fluorine atoms, contribute to its enhanced metabolic stability and bioavailability, making it a valuable candidate for further investigation. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular conformation and interaction mechanisms with biological targets.

In the context of antimicrobial research, preliminary in vitro assays have demonstrated the compound's efficacy against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membrane integrity, although further studies are required to confirm this hypothesis. Additionally, the compound has shown inhibitory activity against specific enzymes implicated in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

Another area of interest is the compound's utility in agrochemical formulations. Field trials have indicated that derivatives of 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine exhibit potent fungicidal properties, particularly against pathogens responsible for crop diseases such as rust and powdery mildew. These findings underscore the compound's versatility and its potential to address critical challenges in both human health and agricultural productivity.

Despite these promising results, several challenges remain. The scalability of the synthesis process, for instance, requires optimization to ensure cost-effective production. Moreover, comprehensive toxicological studies are necessary to evaluate the compound's safety profile in both environmental and clinical settings. Collaborative efforts between academia and industry are expected to drive further advancements in this area, paving the way for the compound's eventual commercialization.

In conclusion, 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine represents a compelling subject of research with broad implications for multiple industries. Its unique chemical properties and diverse biological activities position it as a molecule of high interest for future studies. Continued exploration of its mechanisms and applications will undoubtedly yield valuable insights, contributing to the advancement of chemical biology and pharmaceutical science.